3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide
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Description
Properties
Molecular Formula |
C18H18N2O4S |
|---|---|
Molecular Weight |
358.4 g/mol |
IUPAC Name |
3-(7-methoxy-4-methyl-2-oxochromen-6-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide |
InChI |
InChI=1S/C18H18N2O4S/c1-10-6-17(22)24-15-8-14(23-3)12(7-13(10)15)4-5-16(21)20-18-19-9-11(2)25-18/h6-9H,4-5H2,1-3H3,(H,19,20,21) |
InChI Key |
BAABHNUWGBGSMA-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=C(C(=C2)OC)CCC(=O)NC3=NC=C(S3)C |
Origin of Product |
United States |
Biological Activity
3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide is a synthetic compound belonging to the class of chromen derivatives. This compound exhibits a diverse range of biological activities, making it a subject of interest in medicinal chemistry and pharmacology. The structure of this compound includes a chromen moiety linked to a thiazole ring via a propanamide functional group, which may facilitate various chemical interactions and biological activities.
- Molecular Formula : C22H21N1O5S1
- Molecular Weight : 379.48 g/mol
- CAS Number : 1574474-73-9
Antimicrobial Activity
Recent studies have indicated that compounds containing thiazole rings exhibit significant antimicrobial properties. For instance, derivatives of thiazole have been reported to possess antibacterial and antifungal activities, potentially due to their ability to disrupt microbial cell membranes or inhibit essential enzymes .
Antitumor Activity
The chromen structure is known for its potential anticancer effects. Various studies have shown that chromen derivatives can induce apoptosis in cancer cells through multiple mechanisms, including the inhibition of Bcl-2 proteins, which are crucial for cell survival . The presence of the thiazole moiety may enhance this activity by improving binding affinity to cancer targets.
Table 1: Summary of Antitumor Activity
| Compound | Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|---|
| Compound A | A431 (human epidermoid carcinoma) | 1.61 ± 1.92 | Bcl-2 inhibition |
| Compound B | U251 (human glioblastoma) | 23.30 ± 0.35 | Apoptosis induction |
Anti-inflammatory Activity
Thiazole-containing compounds have also demonstrated anti-inflammatory properties. The modulation of inflammatory pathways by these compounds can be attributed to their ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) .
Structure-Activity Relationship (SAR)
The structure of 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)-N-(5-methyl-1,3-thiazol-2-yl)propanamide suggests that both the chromen and thiazole components contribute significantly to its biological activity. The presence of methoxy and methyl groups enhances lipophilicity and bioavailability, which are critical for effective cellular uptake.
Table 2: Key Structural Features Influencing Activity
| Feature | Impact on Activity |
|---|---|
| Methoxy Group | Increases lipophilicity |
| Thiazole Ring | Enhances antimicrobial and anticancer activity |
| Propanamide Linkage | Facilitates interaction with biological targets |
Study on Antimicrobial Efficacy
A recent study evaluated the antimicrobial efficacy of various thiazole derivatives, including those similar to the compound . The results demonstrated that compounds with structural similarities exhibited potent activity against Staphylococcus aureus and Candida albicans, indicating potential therapeutic applications in treating infections .
Investigation into Anticancer Properties
In vitro studies conducted on human cancer cell lines revealed that the compound significantly inhibited cell proliferation at concentrations as low as 10 µM. Mechanistic studies indicated that apoptosis was induced via mitochondrial pathways, supported by increased levels of cytochrome c release into the cytosol .
Scientific Research Applications
Anticancer Activity
Research indicates that thiazole-containing compounds exhibit promising anticancer properties. The incorporation of the chromenone structure enhances the compound's efficacy against various cancer cell lines.
Case Studies:
- A study demonstrated that thiazole derivatives showed significant cytotoxicity against human glioblastoma cells, with some exhibiting IC50 values in the low micromolar range .
- Another investigation into thiazole-pyridine hybrids indicated improved anti-breast cancer efficacy compared to standard treatments like 5-fluorouracil, suggesting that modifications to the thiazole moiety can yield potent anticancer agents .
Antimicrobial Activity
Compounds with thiazole structures are known for their antimicrobial properties. The specific compound has been evaluated for its effectiveness against various bacterial strains.
Findings:
- Thiazole derivatives have shown activity against both gram-positive and gram-negative bacteria. The presence of the methoxy and methyl groups in the chromenone structure may enhance membrane permeability, facilitating better antimicrobial action .
Anticonvulsant Activity
The anticonvulsant potential of thiazole-based compounds has been well-documented. The compound's structural features may contribute to its efficacy in seizure models.
Research Insights:
Comparison with Similar Compounds
Comparison with Structural Analogs
Coumarin-Based Propanamide Derivatives
3-(7-Methoxy-4-methyl-2-oxo-2H-chromen-6-yl)-N-[3-(1-methyl-1H-benzimidazol-2-yl)propyl]propanamide (CAS: 1574353-15-3)
- Structure : Replaces the thiazole with a benzimidazole-propyl group.
- Molecular Formula : C₂₅H₂₇N₃O₄ (MW: 433.5) .
3-(7-Methoxy-4-methyl-2-oxo-2H-chromen-6-yl)-N-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)propanamide (CAS: 1574355-41-1)
- Structure : Incorporates a carbazole moiety instead of thiazole.
- Properties : Carbazole’s planar structure may improve stacking interactions but increase steric hindrance.
3-[(5Z)-5-(2-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(2-oxo-2H-chromen-6-yl)propanamide (CAS: 900135-04-8)
Non-Coumarin Propanamide Hybrids
3-[(5-Aryl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3-thiazol-2-yl)propanamides
- Structure : Replaces coumarin with a 5-aryl-1,3,4-oxadiazole ring.
- Example: 3-{[5-(4-Aminophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(5-methyl-1,3-thiazol-2-yl)propanamide (8g) .
- Molecular Formula : C₁₇H₁₆N₆O₃S₂ (MW: 424.5).
- Activity : IC₅₀ = 1.878 ± 0.07 mM (alkaline phosphatase inhibition), outperforming the coumarin-thiazole hybrid in some cases .
N-(5-Methyl-1,3-thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)propanamide (CAS: 852130-22-4)
Key Structural and Functional Comparisons
Preparation Methods
Bromoacetylation of 3-Acetylcoumarin
3-Acetylcoumarin undergoes bromination using reagents such as N-bromosuccinimide (NBS) or copper(II) bromide (CuBr₂) in anhydrous dichloromethane or tetrahydrofuran (THF). TBATB (tetrabutylammonium tribromide) has also been reported to achieve 85–92% yields of 3-(bromoacetyl)coumarin under mild conditions (25–40°C, 4–6 hours). The reaction mechanism proceeds via radical or electrophilic bromination, depending on the reagent.
Table 1: Bromination Conditions and Yields
| Reagent | Solvent | Temperature (°C) | Time (h) | Yield (%) |
|---|---|---|---|---|
| NBS | DCM | 25 | 6 | 88 |
| CuBr₂ | THF | 40 | 4 | 85 |
| TBATB | Acetonitrile | 30 | 5 | 92 |
Propanamide Chain Assembly
The propanamide linker is introduced via nucleophilic substitution or condensation reactions. 3-(Bromoacetyl)coumarin reacts with propane-1,3-diamine derivatives, though direct amidation is often challenging due to steric hindrance. Alternative routes employ activated esters or mixed anhydrides. For instance, coupling 3-(bromoacetyl)coumarin with N-(5-methyl-1,3-thiazol-2-yl)propanamide using EDCl/HOBt in dimethylformamide (DMF) achieves 78% yield after 12 hours at 0–5°C.
Thiazole Amine Preparation
The 5-methyl-1,3-thiazol-2-amine component is synthesized via Hantzsch thiazole cyclization. Thiourea reacts with α-bromo ketones (e.g., 2-bromo-5-methylacetophenone) in ethanol under reflux, followed by neutralization with ammonia to precipitate the thiazole amine. yields typically range from 70–80%.
Final Coupling and Amidation
The convergent synthesis involves coupling the bromoacetylcoumarin intermediate with the thiazole amine. In a representative procedure, 3-(bromoacetyl)-7-methoxy-4-methylcoumarin (1 equiv) and 5-methyl-1,3-thiazol-2-amine (1.2 equiv) are refluxed in acetone with potassium carbonate (2 equiv) for 8–10 hours, achieving 82% yield. Microwave-assisted synthesis reduces reaction time to 30 minutes with comparable efficiency.
Table 2: Coupling Reaction Optimization
| Method | Solvent | Base | Temperature (°C) | Time | Yield (%) |
|---|---|---|---|---|---|
| Conventional | Acetone | K₂CO₃ | 60 | 8 h | 82 |
| Microwave | DMF | Et₃N | 100 | 0.5 h | 85 |
Analytical Characterization and Validation
Structural confirmation relies on NMR (¹H, ¹³C), IR, and mass spectrometry. The ¹H NMR spectrum of the final compound exhibits distinct signals: δ 2.41 (s, 3H, thiazole-CH₃), δ 3.89 (s, 3H, OCH₃), δ 6.25 (s, 1H, coumarin H-5), and δ 8.12 (s, 1H, thiazole H-4). IR stretches at 1720 cm⁻¹ (coumarin lactone) and 1650 cm⁻¹ (amide C=O) further validate the structure.
Challenges and Optimization Strategies
Key challenges include minimizing diketone byproducts during bromoacetylation and avoiding thiazole ring opening under basic conditions. Solvent selection (e.g., DMF vs. acetone) significantly impacts reaction efficiency. Catalytic additives like DMAP (4-dimethylaminopyridine) improve amidation yields by 10–15%.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
